Cas no 5307-99-3 (7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One)

• Product Name: 7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One
• CAS No: 5307-99-3
• MF: C₇H₆Cl₂O
• MW: 177.027940273285
• MDL: MFCD00013738
• CID: 85275
• PubChem ID: 98378
• Update Time: 2025-08-02

7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One Chemical and Physical Properties

Names and Identifiers

• 7,7-Dichlorobicyclo(3.2.0)hept-2-en-6-one
• Dichlorobicycloheptenone
• 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one
• 6,6-dichlorobicyclo[3.2.0]hept-3-en-7-one
• NSC 116987
• F12467
• 5307-99-3
• DTXSID10967579
• A829390
• 7,7-Dichlorobicyclo(3,2,0)hept-2-en-6-one
• (+/-)-7,7-dichlorobicyclo[3.2.0]hept-2-en-6-one
• NSC116987
• MFCD00013738
• 7,7-Dichloro-6-oxobicyclo[3.2.0]hept-2-ene
• Bicyclo[3.2.0]hept-2-en-6-one, 7,7-dichloro-
• 7,7-Dichlorobicyclo[3.2.0]hept-2-ene-6-one
• 7,7-Dichlorobicyclo-[3,2,0]hept-2-en-6-one
• FT-0621331
• (1R,5S)-6,6-dichlorobicyclo[3.2.0]hept-3-en-7-one
• SCHEMBL4739025
• EINECS 226-165-0
• AS-47177
• 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one #
• (+/-)-cis-7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one, AldrichCPR
• NS00045862
• W-110025
• NSC-116987
• AKOS016009996
• DB-052256
• DTXCID901395174
• 7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One

• MDL： MFCD00013738
• Inchi： 1S/C7H6Cl2O/c8-7(9)5-3-1-2-4(5)6(7)10/h1,3-5H,2H2
• InChI Key： JBPBARAOHIDZPU-UHFFFAOYSA-N
• SMILES： ClC1(C(C2CC=CC21)=O)Cl
• BRN： 2045059

Computed Properties

• Exact Mass: 175.98000
• Monoisotopic Mass: 175.97957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 60-65 ºC (2.5 Torr)
• Flash Point: 114.1±26.5 ºC,
• Refractive Index: 1.5150
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• PSA: 17.07000
• LogP: 1.93530
• Solubility: Not determined

7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3265 8 / PGIII
• Hazard Category Code： 36/37/38-34-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7,7-Dichlorobicyclo3.2.0Hept-2-En-6-One

7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one: A Comprehensive Overview

The compound with CAS No 5307-99-3, commonly referred to as 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one, is a bicyclic ketone with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one is characterized by its rigid bicyclic framework, which consists of a fused bicyclo[3.2.0] system with two chlorine atoms at the 7-position and a ketone group at the 6-position. This structure imparts the molecule with distinct electronic and steric properties, making it an interesting candidate for various chemical transformations and functionalizations.

Recent studies have highlighted the importance of bicyclic ketones like 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex natural products and drug candidates, leveraging its rigid structure to induce specific stereochemical outcomes in organic reactions.

The synthesis of 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one typically involves multi-step organic reactions, including cycloadditions, ring-closing metathesis, and oxidation processes. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for further functionalization and application studies.

In terms of physical properties, 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been extensively studied, making it suitable for use in both laboratory settings and industrial applications.

The electronic properties of bicyclic ketones like 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one have also been explored in the context of their potential use in optoelectronic materials. Recent research has demonstrated that the molecule's conjugated system can be tuned to exhibit specific electronic transitions, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and chemical properties continue to make it an area of active research interest, driving advancements in both fundamental chemistry and applied sciences.